Cas no 1098176-51-2 ()
structure
Product Name:
CAS No:1098176-51-2
MF:C21H18O4
MW:334.365226268768
CID:6768289
PubChem ID:42604239
Update Time:2026-03-12
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C21H18O4/c1-24-16-12-19(23)21(20(13-16)25-2)18(22)11-10-15-8-5-7-14-6-3-4-9-17(14)15/h3-13,23H,1-2H3/b11-10+
- InChI Key： VRBQMXBABFUWOQ-ZHACJKMWSA-N
- SMILES： O(C)C1C=C(C=C(C=1C(/C=C/C1=CC=CC2C=CC=CC1=2)=O)O)OC
Computed Properties
- Exact Mass: 334.12050905g/mol
- Monoisotopic Mass: 334.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 55.8Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P02AGJH-1mg |
Flavokawain 1i |
1098176-51-2 | ≥98% | 1mg |
$102.00 | 2023-12-26 | |
| 1PlusChem | 1P02AGJH-5mg |
Flavokawain 1i |
1098176-51-2 | ≥98% | 5mg |
$315.00 | 2023-12-26 | |
| 1PlusChem | 1P02AGJH-10mg |
Flavokawain 1i |
1098176-51-2 | ≥98% | 10mg |
$477.00 | 2023-12-26 | |
| 1PlusChem | 1P02AGJH-25mg |
Flavokawain 1i |
1098176-51-2 | ≥98% | 25mg |
$1050.00 | 2023-12-26 | |
| abcr | AB592440-250mg |
(E)-1-(2-Hydroxy-4,6-dimethoxyphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one; . |
1098176-51-2 | 250mg |
€230.50 | 2024-07-20 | ||
| abcr | AB592440-500mg |
(E)-1-(2-Hydroxy-4,6-dimethoxyphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one; . |
1098176-51-2 | 500mg |
€303.70 | 2024-07-20 | ||
| abcr | AB592440-1g |
(E)-1-(2-Hydroxy-4,6-dimethoxyphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one; . |
1098176-51-2 | 1g |
€408.30 | 2024-07-20 | ||
| abcr | AB592440-5g |
(E)-1-(2-Hydroxy-4,6-dimethoxyphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one; . |
1098176-51-2 | 5g |
€978.50 | 2024-07-20 | ||
| Ambeed | A2637923-1g |
Flavokawain 1i |
1098176-51-2 | 98% | 1g |
$384.0 | 2025-02-28 | |
| Ambeed | A2637923-250mg |
Flavokawain 1i |
1098176-51-2 | 98% | 250mg |
$192.0 | 2025-02-28 |
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